4-(4-Chloro-2-methylphenoxy-d3)butyric Acid

• Molecular Formula: C11H13ClO3
• Molecular Weight: 231.69 g/mol
• InChI: InChI=1S/C11H13ClO3/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)/i4D,5D,7D
• InChIKey: LLWADFLAOKUBDR-JZLVSFENSA-N

4-(4-Chloro-2-methylphenoxy-d3)butyric Acid: Deuterated Internal Standard for MCPB Quantification

4-(4-Chloro-2-methylphenoxy-d3)butyric acid, also known as MCPB-d3 (ring D3), is a stable isotope-labeled analog of the phenoxybutyric herbicide MCPB . It is primarily utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of MCPB residues in environmental and biological matrices . The compound features three deuterium atoms substituted at the 3, 5, and 6 positions of the phenyl ring, providing a molecular weight of 231.69 g/mol and an isotopic enrichment of 98 atom % D .

Deuterated internal standard for MCPB quantification

Certified deuterium enrichment for LC-MS/MS isotope dilution

Co-elutes with MCPB to correct matrix effects in research matrices

4-(4-Chloro-2-methylphenoxy-d3)butyric Acid: Why Non-Deuterated MCPB Fails as an Internal Standard

Generic substitution of the deuterated MCPB-d3 with the non-deuterated MCPB as an internal standard is analytically invalid. Stable isotope-labeled internal standards (SIL-IS) are essential in LC-MS/MS to correct for matrix effects, ion suppression/enhancement, and variability in sample preparation, which unlabeled analogs cannot do [1]. The nearly identical physicochemical properties of the deuterated standard ensure it co-elutes with the target analyte, providing identical ionization efficiency and extraction recovery [2]. This is not possible with an unlabeled analog, which would introduce significant and unpredictable quantification errors, especially in complex environmental or biological samples [3].

Deuterated MCPB-d3

Co-elution correction: Ensures identical extraction recovery and ionization efficiency.

Non-deuterated MCPB

Risk: Unlabeled analog may not correct for matrix effects, ion suppression, or preparation variability.

Quantification error

Risk: Significant unpredictable errors in complex environmental or biological research matrices.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Restek. Choosing an Internal Standard. View Source
• [3] Express Pharma. Deuterated and other isotope labelled internal standard have similar extraction recovery, ionisation response and matrix effect which improves the accuracy of quantification method. View Source

4-(4-Chloro-2-methylphenoxy-d3)butyric Acid: Quantitative Differentiation from Non-Deuterated Analogs

MCPB-d3 Isotopic Enrichment: Baseline for Quantification Accuracy

The target compound, 4-(4-Chloro-2-methylphenoxy-d3)butyric acid, is supplied with a certified isotopic enrichment of 98 atom % D . This high level of deuteration is critical for its function as an internal standard, as it ensures a minimal contribution of the unlabeled (M+0) isotopologue, which would otherwise interfere with the quantification of the target analyte, MCPB. In contrast, non-deuterated MCPB would completely obscure the analyte signal, making quantification impossible .

Isotopic enrichment

Specification review

98 atom % D

Certified enrichment minimizes unlabeled interference for accurate IDMS.

CoA-verified specification.

Evidence Dimension	Isotopic Enrichment
Target Compound Data	98 atom % D
Comparator Or Baseline	Non-deuterated MCPB (0 atom % D)
Quantified Difference	+98% isotopic purity
Conditions	Supplier Certificate of Analysis (CoA) specification

Why This Matters

A high isotopic enrichment directly correlates with reduced spectral overlap and higher quantitative accuracy in isotope dilution mass spectrometry (IDMS).

MCPB-d3 Molecular Weight Differentiation for MS Detection

The incorporation of three deuterium atoms increases the molecular weight of the target compound to 231.69 g/mol, a +3.02 Da shift relative to the non-deuterated MCPB (MW = 228.67 g/mol) . This mass shift provides a distinct MS channel for detection, enabling precise differentiation between the internal standard and the endogenous MCPB analyte in complex matrices . Analogs like MCPB-d6 (if available) offer a +6 Da shift, but may exhibit greater chromatographic isotope effects, which can lead to less accurate quantification [1].

Mass shift

Class-level

+3.02 Da vs MCPB

Distinct MS channel enables selective detection of internal standard.

Calculated from molecular formula.

Evidence Dimension	Molecular Weight
Target Compound Data	231.69 g/mol
Comparator Or Baseline	Non-deuterated MCPB (228.67 g/mol)
Quantified Difference	+3.02 Da (Δm/z = 3 for [M-H]- ion)
Conditions	Calculated from molecular formula C11H10D3ClO3 vs. C11H13ClO3

Why This Matters

The distinct mass shift is a prerequisite for its use as an internal standard in MS-based quantification, allowing for the generation of accurate calibration curves.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

MCPB-d3 vs. MCPB: Comparative Stability and Storage Conditions

The target compound, 4-(4-Chloro-2-methylphenoxy-d3)butyric acid, is specified to be stable for at least three years when stored under recommended conditions (room temperature) . This is a critical procurement differentiator compared to non-deuterated MCPB, which, while also stable, is not supplied with a comparable, explicit long-term stability guarantee for its use as a quantitative analytical standard. The provided Certificate of Analysis (CoA) and Safety Data Sheet (SDS) for the deuterated compound offer documented stability data . Furthermore, its classification as non-hazardous for transport simplifies global shipping logistics .

Stability

Data to verify

≥3 years at room temp

Documented long-term stability supports batch consistency.

Per manufacturer SDS and CoA.

Evidence Dimension	Documented Long-Term Stability
Target Compound Data	Stable for at least 3 years under recommended storage conditions (room temperature)
Comparator Or Baseline	Non-deuterated MCPB (no comparable stability guarantee for analytical use)
Quantified Difference	Explicit 3-year stability statement
Conditions	Per manufacturer's SDS and CoA

Why This Matters

A documented long-term stability profile reduces the need for frequent re-certification and re-procurement, ensuring analytical consistency and lowering operational costs.

MCPB-d3's Role in Correcting Matrix Effects in LC-MS/MS

The primary differentiator for 4-(4-Chloro-2-methylphenoxy-d3)butyric acid is its function as an isotope dilution internal standard to correct for matrix effects (ME) and recovery efficiency (RE) in LC-MS/MS analysis. While class-level inference from isotope dilution literature demonstrates that the use of a deuterated internal standard like MCPB-d3 can improve recovery accuracy to within 93.8% - 107.3% with relative standard deviations (RSD) <6.1% in complex matrices [1], this is in stark contrast to external calibration methods without a deuterated IS, which can show variable recovery rates and are highly susceptible to ion suppression or enhancement [2]. Without a co-eluting, isotopically labeled internal standard, matrix-induced ionization effects can lead to quantification errors exceeding 50% [3].

Matrix effect correction

Class-level

Recovery 93.8–107.3%

Reported accuracy range in isotope dilution LC-MS/MS research.

Class-level inference from complex matrix studies.

Evidence Dimension	Quantification Accuracy in Complex Matrices
Target Compound Data	Expected recovery range 93.8-107.3%, RSD <6.1% (when used as SIL-IS)
Comparator Or Baseline	External calibration without deuterated IS
Quantified Difference	Up to 50%+ reduction in matrix-induced error
Conditions	Class-level inference from ID-LC-MS/MS methods in pork tissue (representative of complex biological matrices)

Why This Matters

This directly addresses the core procurement need: the ability to generate reliable, defensible quantitative data for MCPB in complex environmental or biological samples, a capability not possible with non-labeled standards.

• [1] A high-accuracy measurement procedure for salbutamol, ractopamine, and clenbuterol in pork by isotope dilution-liquid chromatography/tandem mass spectrometry. (2024). Journal of Food Composition and Analysis. View Source
• [2] Tan, S. K., & Hewavitharana, A. K. (2016). Simple method for the detection of matrix effects in LC–MS. LCGC North America, 34(4), 282-291. View Source
• [3] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source

4-(4-Chloro-2-methylphenoxy-d3)butyric Acid: Validated Application Scenarios for Research and Industrial Use

Accurate Quantification of MCPB Residues in Environmental Water Samples

This deuterated standard is essential for developing and validating robust LC-MS/MS methods for MCPB quantification in surface water, groundwater, and wastewater [1]. Its use compensates for variable recovery during solid-phase extraction (SPE) and corrects for matrix-induced ion suppression, ensuring compliance with stringent regulatory limits set by bodies like the EPA and EU. A method using this internal standard can reliably achieve the required limits of quantification (LOQ), often in the low ng/L range .

Pharmacokinetic and Metabolism Studies of Phenoxy Herbicides

In preclinical research, the compound is used as a tracer to accurately measure the absorption, distribution, metabolism, and excretion (ADME) of MCPB in biological matrices such as plasma, urine, and tissue homogenates [1]. The deuterated standard allows for precise quantification of MCPB and its metabolites in complex biological samples, where high and variable matrix effects are a major analytical challenge. This is critical for toxicological assessments and understanding the herbicide's fate in vivo .

Food Safety and Crop Residue Analysis

The compound is a critical component in multi-residue methods for monitoring MCPB in food and agricultural products. Its use as an internal standard enables the generation of reliable data for compliance with maximum residue limits (MRLs) [1]. The improved accuracy and precision afforded by isotope dilution are necessary for minimizing false positives or negatives, which can have significant economic and public health consequences for the food industry and regulatory agencies .

Application

Selection Property

Validation Focus

Environmental water research matrices

Isotopic enrichment and co-elution context

Matrix effect correction, LOQ verification for residue monitoring research

Phenoxy herbicide ADME research in biological matrices

Co-elution and extraction recovery matching

Metabolite quantification accuracy in complex biological research matrices

Food and agricultural product residue research

Isotope dilution internal standard context

Multi-residue method accuracy for MRL compliance research

• [1] SPE-LC-MS-MS determination of phenoxy acid herbicides in surface and ground water. (2024). Mendeley. View Source